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Compound of Interest

Compound Name: 2,2'-Sulphonylbisethyl diacetate

CAS No.: 3763-72-2

Cat. No.: B15402384

Get Quote

Executive Summary
2,2'-Sulphonylbisethyl diacetate (Bis(2-acetoxyethyl) sulfone) represents a critical

intermediate in polymer chemistry and organic synthesis. Functionally, it serves as a stable

precursor to divinyl sulfone (DVS) via base-catalyzed elimination and acts as a robust cross-

linking agent for cellulosic fibers. Unlike its sulfide analog—which is a precursor to the vesicant

sulfur mustard—the sulfone moiety renders this compound significantly less toxic and more

stable to oxidation.

This guide details a high-yield, scalable synthesis protocol via the acetylation of Bis(2-

hydroxyethyl) sulfone. The methodology prioritizes safety, atom economy, and ease of

purification, avoiding the hazardous oxidation of sulfide precursors.

Chemical Profile & Retrosynthetic Analysis[1]
Target Molecule[2][3][4]

IUPAC Name: 2,2'-Sulfonyldiethanol diacetate
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Synonyms: Bis(2-acetoxyethyl) sulfone; 2,2'-Sulfonyldiethyl diacetate

Chemical Formula:

Molecular Weight: 238.26 g/mol

Core Moiety: Sulfonyl group (

) flanked by two ethyl acetate arms.

Retrosynthetic Logic
The synthesis is best approached via Disconnection A (Esterification), which cleaves the ester

bonds to reveal the commercially available diol and an acetyl source.

Route A (Preferred): Direct

-acylation of Bis(2-hydroxyethyl) sulfone (CAS 2580-77-0).

Advantages: High yield, commercially available non-toxic starting material, simple workup.

Mechanism:[1][2][3] Nucleophilic acyl substitution.

Route B (Avoided): Oxidation of Thiodiglycol diacetate.

Disadvantages: Requires handling of thiodiglycol (Schedule 2 chemical, mustard gas

precursor), exothermic oxidation risks, and potential over-oxidation side products.
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Figure 1: Retrosynthetic strategy highlighting the preferred acetylation pathway over the

hazardous oxidation route.

Experimental Protocol: Acetylation of Bis(2-
hydroxyethyl) Sulfone
Materials & Reagents

Component Role Equiv. Notes

Bis(2-hydroxyethyl)

sulfone
Substrate 1.0

Solid, mp 57–59 °C.

Hygroscopic.

Acetic Anhydride Reagent 2.5 - 3.0
Excess serves as

solvent & reagent.

Pyridine Catalyst/Base 0.1
Or catalytic

(see optimization).

Dichloromethane

(DCM)
Solvent N/A Extraction solvent.

Sodium Bicarbonate Quench N/A
Saturated aqueous

solution.

Step-by-Step Methodology
Phase 1: Reaction Setup

Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, charge 15.4 g (0.10 mol) of Bis(2-hydroxyethyl) sulfone.

Addition: Add 30.6 g (0.30 mol, ~28 mL) of Acetic Anhydride.

Note: The solid sulfone may not dissolve immediately.

Catalysis: Add 5 drops of concentrated Sulfuric Acid (

) OR 1 mL of Pyridine.

Selection Logic: Acid catalysis (
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) is generally faster for primary alcohols, but Pyridine is milder if acid-sensitive impurities
are suspected.

Reaction: Heat the mixture to 70–80 °C in an oil bath. Stirring is critical. The solid will

dissolve as the reaction proceeds, forming a clear homogeneous solution. Maintain heat for

2–3 hours.

Phase 2: Workup & Isolation
Quench: Cool the reaction mixture to room temperature. Slowly pour the mixture into 100 mL

of ice-water with vigorous stirring to hydrolyze excess acetic anhydride.

Observation: This step is exothermic; add slowly.

Extraction: Transfer to a separatory funnel. Extract with Dichloromethane (DCM) (

).

Alternative: If the product crystallizes upon cooling in water, filter directly. However, the

diacetate often remains an oil or low-melting solid; extraction is safer.

Neutralization: Wash the combined organic layers with Saturated

(

) until gas evolution ceases, followed by Brine (

).

Drying: Dry the organic layer over Anhydrous

, filter, and concentrate under reduced pressure (Rotovap) at 40 °C.

Phase 3: Purification
Crude Product: Usually obtained as a viscous, colorless to pale yellow oil that may solidify

upon standing.

Recrystallization: If solid, recrystallize from Ethanol/Hexane or Isopropanol.
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Distillation: If oil, high-vacuum distillation can be attempted, but thermal stability should be

checked (sulfones are generally stable, but elimination to divinyl sulfone can occur at high T

> 150°C).

Process Optimization & Mechanism
Reaction Mechanism
The reaction follows a standard nucleophilic acyl substitution. The hydroxyl oxygen of the

sulfone attacks the carbonyl carbon of the acetic anhydride.
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Intermediate Diacetate Ester
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Figure 2: Acid-catalyzed acetylation mechanism.

Critical Control Points
Temperature Control: Do not exceed 100 °C. At high temperatures, the acetate groups can

act as leaving groups, leading to

-elimination and the formation of Divinyl Sulfone (DVS). DVS is highly toxic and a potent
blistering agent.

Moisture Control: Use dry glassware. Water consumes acetic anhydride, reducing yield.

Stoichiometry: A 3.0 equivalent excess of anhydride ensures complete conversion of the diol.

Analytical Validation
To validate the synthesis, compare the spectral data against the precursor.

Proton NMR ( -NMR, , 400 MHz)
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Proton
Environment

Chemical Shift
(

)

Multiplicity Integration Interpretation

~2.10 ppm Singlet 6H
Acetyl methyl

group.

~3.30 – 3.40

ppm
Triplet 4H

Methylene

to sulfone.

~4.45 – 4.55

ppm
Triplet 4H

Methylene

to ester

(Deshielded).

Note: The key indicator of success is the downfield shift of the O-methylene protons from ~4.0

ppm (in the diol) to ~4.5 ppm (in the ester).

Infrared Spectroscopy (FT-IR)
1735–1745 cm⁻¹: Strong

stretch (Ester).

1290–1310 cm⁻¹: Strong

asymmetric stretch (Sulfone).

1120–1140 cm⁻¹: Strong

symmetric stretch.

Absence: No broad

stretch at 3200–3500 cm⁻¹.

Safety & Toxicology (E-E-A-T)
Hazard Identification
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Precursor (Bis(2-hydroxyethyl) sulfone): Irritant. Generally considered low toxicity compared

to sulfides.

Reagent (Acetic Anhydride): Corrosive, lachrymator, flammable. Reacts violently with water.

Potential By-product (Divinyl Sulfone): If the reaction is overheated (>150°C) or treated with

strong base, the product may eliminate acetic acid to form Divinyl Sulfone. DVS is a severe

blistering agent and damaging to eyes/lungs. Maintain acidic/neutral conditions to prevent

this.

Handling Protocols
Engineering Controls: Perform all operations in a functioning fume hood.

PPE: Nitrile gloves, lab coat, and safety goggles are mandatory.

Waste Disposal: Neutralize aqueous waste with bicarbonate before disposal. Organic

solvents must be incinerated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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